Cas no 145959-14-4 (2-3-(trifluoromethoxy)phenyloxirane)

• Product Name: 2-3-(trifluoromethoxy)phenyloxirane
• CAS No: 145959-14-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD22414208
• CID: 3761886
• PubChem ID: 23191783
• Update Time: 2025-11-06

2-3-(trifluoromethoxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [3-(trifluoromethoxy)phenyl]-
• 2-3-(trifluoromethoxy)phenyloxirane
• 145959-14-4
• 2-[3-(trifluoromethoxy)phenyl]oxirane
• SCHEMBL8768492
• UHMSTYDCZOHCKA-UHFFFAOYSA-N
• EN300-1936791

• MDL： MFCD22414208
• Inchi： 1S/C9H7F3O2/c10-9(11,12)14-7-3-1-2-6(4-7)8-5-13-8/h1-4,8H,5H2
• InChI Key： UHMSTYDCZOHCKA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1CO1)(F)F

Computed Properties

• Exact Mass: 204.03981395Da
• Monoisotopic Mass: 204.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-3-(trifluoromethoxy)phenyloxirane

Market Research and Analysis Report on 2-3-(Trifluoromethoxy)Phenyl Oxirane (145959-14-4)

The compound 2-3-(trifluoromethoxy)phenyl oxirane, identified by the CAS number 145959-14-4, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the versatility of 2-3-(trifluoromethoxy)phenyl oxirane in various chemical reactions, particularly in the synthesis of bioactive molecules. Its trifluoromethoxy group imparts electronic and steric effects that make it an ideal intermediate in drug discovery processes. The compound has been utilized in the development of novel therapeutics targeting diverse disease states, including cancer and infectious diseases.

Market demand for 2-3-(trifluoromethoxy)phenyl oxirane is driven by its increasing use in academic research and industrial applications. Key players in the global chemical market are actively engaged in optimizing synthesis routes to enhance production efficiency and reduce costs. Additionally, regulatory frameworks governing the use of such compounds are being closely monitored to ensure compliance with safety and environmental standards.

From a supply chain perspective, several global suppliers have established robust distribution networks to meet the growing demand for this compound. Procurement strategies are increasingly focused on sustainability, with a preference for suppliers adhering to green chemistry principles. This shift is expected to influence future market dynamics and drive innovation in production methodologies.

In conclusion, 2-3-(trifluoromethoxy)phenyl oxirane (145959-14-4) holds immense potential as a key intermediate in the chemical and pharmaceutical industries. Continued research efforts and strategic market planning will be crucial in unlocking its full commercial value while addressing challenges related to scalability and regulatory compliance.